Cas no 951655-50-8 (3-Chloro-2-hydroxyphenylboronic acid)

• Product Name: 3-Chloro-2-hydroxyphenylboronic acid
• CAS No: 951655-50-8
• MF: C₆H₆BClO₃
• MW: 172.374041080475
• MDL: MFCD08689551
• CID: 856837
• PubChem ID: 45120134
• Update Time: 2025-06-11

3-Chloro-2-hydroxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (3-Chloro-2-hydroxyphenyl)boronic acid
• 3-Chloro-2-hydroxyphenylboronic acid
• 2-hydroxy-3-chloro-phenylboronic acid
• B-(3-Chloro-2-hydroxyphenyl)boronic acid (ACI)
• BNB65550
• 3-CHLORO-2-HYDROXYPHENYL BORONIC ACID
• AC-31963
• D71389
• DTXSID50668952
• MFCD08689551
• 951655-50-8
• AKOS006289759
• BS-24522
• BORONIC ACID, B-(3-CHLORO-2-HYDROXYPHENYL)-
• AB48275
• DB-015994
• CS-0102152
• SCHEMBL215780
• UCAKTFSAEMHJJE-UHFFFAOYSA-N
• (3-Chloro-2-hydroxyphenyl)boronicacid

• MDL： MFCD08689551
• Inchi： 1S/C6H6BClO3/c8-5-3-1-2-4(6(5)9)7(10)11/h1-3,9-11H
• InChI Key： UCAKTFSAEMHJJE-UHFFFAOYSA-N
• SMILES： ClC1C(O)=C(B(O)O)C=CC=1

Computed Properties

• Exact Mass: 172.01000
• Monoisotopic Mass: 172.0098519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 338.8±52.0 °C at 760 mmHg
• Flash Point: 158.7±30.7 °C
• PSA: 60.69000
• LogP: -0.27460
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-Chloro-2-hydroxyphenylboronic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Chlorophenols

Additional information on 3-Chloro-2-hydroxyphenylboronic acid

3-Chloro-2-hydroxyphenylboronic Acid (CAS No. 951655-50-8)

3-Chloro-2-hydroxyphenylboronic acid, also known by its CAS registry number CAS No. 951655-50-8, is a versatile and significant compound in the field of organic chemistry and materials science. This compound has garnered considerable attention due to its unique properties and wide-ranging applications in drug discovery, material synthesis, and catalytic processes. The molecule combines the functionalities of a boronic acid group with a substituted phenol structure, making it a valuable building block in modern chemical research.

The structure of 3-chloro-2-hydroxyphenylboronic acid consists of a phenol ring substituted with a chlorine atom at the 3-position and a hydroxyl group at the 2-position, with a boronic acid (-B(OH)₂) group attached directly to the aromatic ring. This arrangement imparts the molecule with both electron-donating and electron-withdrawing groups, which influence its reactivity and stability. The presence of the boronic acid group makes it an excellent candidate for Suzuki-Miyaura coupling reactions, a widely used cross-coupling methodology in organic synthesis.

Recent advancements in the synthesis and application of 3-chloro-2-hydroxyphenylboronic acid have expanded its utility in various fields. For instance, researchers have employed this compound as a key intermediate in the construction of bioactive molecules, including potential drug candidates for treating cancer and neurodegenerative diseases. Its ability to participate in palladium-catalyzed cross-couplings has facilitated the rapid assembly of complex structures with high precision.

In addition to its role in drug discovery, 3-chloro-2-hydroxyphenylboronic acid has found applications in materials science, particularly in the development of advanced materials such as organic light-emitting diodes (OLEDs) and sensors. The compound's electronic properties make it suitable for incorporating into conjugated systems that exhibit desirable optoelectronic characteristics. Recent studies have explored its use as a precursor for synthesizing functional polymers and nanoparticles, further highlighting its versatility.

The synthesis of 3-chloro-2-hydroxyphenylboronic acid typically involves multi-step processes that require careful optimization to ensure high yields and purity. One common approach involves the hydroboration of an appropriate chlorophenol derivative, followed by oxidation to introduce the boronic acid functionality. Researchers have also investigated alternative methods, such as transition-metal-catalyzed transformations, to streamline the synthesis process and enhance efficiency.

The stability and reactivity of CAS No. 951655-50-8 are influenced by its substituents and the steric/electronic environment around the boronic acid group. Studies have shown that the presence of electron-withdrawing groups like chlorine can modulate the acidity of the boronic acid proton, affecting its reactivity in coupling reactions. This understanding has led to improved strategies for controlling reaction outcomes in both academic and industrial settings.

In terms of applications, 3-chloro-2-hydroxyphenylboronic acid has been utilized as a substrate in various catalytic cycles, including hydrogenation and oxidation reactions. Its ability to act as both an electrophilic and nucleophilic partner makes it a valuable tool in asymmetric synthesis and enantioselective processes. Recent breakthroughs in catalyst design have further enhanced its utility in these areas, paving the way for novel chemical transformations.

The integration of computational chemistry techniques has provided deeper insights into the electronic structure and reactivity patterns of CAS No. 951655-50-8. Quantum mechanical calculations have been employed to predict reaction pathways and optimize synthetic routes, significantly accelerating research progress. These computational studies complement experimental work, offering a comprehensive understanding of this compound's behavior under various conditions.

In conclusion, 3-chloro-2-hydroxyphenylboronic acid (CAS No. 951655-50-8) stands out as a critical compound with multifaceted applications across diverse fields. Its unique combination of functional groups positions it as an indispensable tool in modern chemical research, enabling advancements in drug development, materials science, and catalytic processes. As research continues to uncover new potential uses for this compound, its significance within the scientific community is expected to grow further.